Cas no 858227-44-8 (4-HYDROXY-7-METHYL (1H)INDAZOLE)

• Product Name: 4-HYDROXY-7-METHYL (1H)INDAZOLE
• CAS No: 858227-44-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1846613
• PubChem ID: 135742472
• Update Time: 2025-10-28

4-HYDROXY-7-METHYL (1H)INDAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-7-METHYL (1H)INDAZOLE
• 7-methyl-1,2-dihydroindazol-4-one
• 7-Methyl-1,2-dihydro-4H-indazol-4-one
• DB-295364
• DTXSID90694593
• 7-Methyl-1H-indazol-4-ol
• AKOS006303217
• 858227-44-8

• Inchi： 1S/C8H8N2O/c1-5-2-3-7(11)6-4-9-10-8(5)6/h2-4,11H,1H3,(H,9,10)
• InChI Key： AADSPRCRWDQADA-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C2=C1C=NN2

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-HYDROXY-7-METHYL (1H)INDAZOLE

4-HYDROXY-7-METHYL (1H)INDAZOLE (CAS 858227-44-8): Properties, Applications, and Market Insights

4-HYDROXY-7-METHYL (1H)INDAZOLE (CAS 858227-44-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for novel drug candidates and crop protection agents, 4-HYDROXY-7-METHYL (1H)INDAZOLE has emerged as a compound of interest for researchers exploring new therapeutic and agricultural solutions.

The molecular structure of 4-HYDROXY-7-METHYL (1H)INDAZOLE combines a hydroxyl group at the 4-position and a methyl group at the 7-position on the indazole ring system. This specific substitution pattern contributes to its distinctive chemical properties, including moderate polarity and enhanced stability compared to unsubstituted indazoles. Recent studies have highlighted its potential as a building block for kinase inhibitors and GPCR modulators, addressing current research trends in targeted cancer therapies and neurological disorders.

In the pharmaceutical sector, 4-HYDROXY-7-METHYL (1H)INDAZOLE CAS 858227-44-8 has shown promise in the development of anti-inflammatory agents and neuroprotective compounds. Researchers are particularly interested in its ability to serve as a core structure for molecules targeting COX-2 inhibition and neurodegenerative pathways, aligning with the increasing focus on age-related diseases and chronic inflammation management. The compound's balanced lipophilicity makes it suitable for optimizing drug-like properties in lead optimization stages.

The agrochemical industry has also recognized the potential of 4-HYDROXY-7-METHYL (1H)INDAZOLE derivatives in developing new-generation plant growth regulators and pest control agents. With the global shift toward sustainable agriculture and reduced environmental impact, this compound's structural versatility allows for the creation of selective and biodegradable crop protection solutions. Recent patent filings indicate growing interest in its application for herbicide safeners and fungicide development.

From a synthetic chemistry perspective, 4-HYDROXY-7-METHYL (1H)INDAZOLE synthesis typically involves multi-step processes starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's commitment to sustainable manufacturing. The compound's crystalline nature facilitates purification and characterization, making it attractive for process chemistry development.

The global market for indazole-based compounds like 4-HYDROXY-7-METHYL (1H)INDAZOLE is experiencing steady growth, driven by pharmaceutical R&D investments and agricultural innovation. Market analysts project increased demand for such specialized intermediates, particularly in regions with strong biotechnology and agrochemical sectors. Current pricing trends reflect its status as a high-value research chemical, with supply chain dynamics influenced by raw material availability and regulatory considerations.

Quality control standards for CAS 858227-44-8 material typically require high-purity specifications (≥98%) with comprehensive analytical characterization including HPLC, NMR, and mass spectrometry. Storage recommendations generally suggest protection from light and moisture at controlled temperatures, following standard practices for heterocyclic compounds. These quality parameters are particularly important for researchers requiring reproducible results in biological screening and structure-activity relationship studies.

Emerging applications of 4-HYDROXY-7-METHYL (1H)INDAZOLE extend to material science, where its derivatives are being explored as components in organic electronic materials and coordination complexes. This interdisciplinary potential aligns with current scientific trends toward multifunctional molecules that bridge traditional discipline boundaries. The compound's photophysical properties are of particular interest for OLED development and sensor technologies.

Regulatory aspects surrounding 4-HYDROXY-7-METHYL (1H)INDAZOLE currently classify it as a research chemical without significant restrictions in most jurisdictions. However, researchers and manufacturers should stay informed about evolving chemical regulations, especially concerning REACH compliance and GMP standards for pharmaceutical applications. Proper handling procedures should always be followed, including the use of standard laboratory safety equipment and ventilation.

Future research directions for 4-HYDROXY-7-METHYL (1H)INDAZOLE CAS 858227-44-8 are likely to focus on expanding its utility in drug discovery platforms and precision agriculture. With advances in computational chemistry and high-throughput screening, researchers can more efficiently explore its structure-activity relationships. The compound's versatility positions it well to contribute to next-generation solutions in healthcare and sustainable agriculture, addressing some of society's most pressing challenges.